Cas no 1226808-64-5 (3-Bromo-2-(methylthio)-5-(trifluoromethyl)pyridine)

• Product Name: 3-Bromo-2-(methylthio)-5-(trifluoromethyl)pyridine
• CAS No: 1226808-64-5
• MF: C₇H₅BrF₃NS
• MW: 272.085510015488
• MDL: MFCD16295130
• CID: 1025023
• PubChem ID: 53217398
• Update Time: 2025-07-23

3-Bromo-2-(methylthio)-5-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-2-(methylthio)-5-(trifluoromethyl)pyridine
• 3-bromo-2-methylsulfanyl-5-(trifluoromethyl)pyridine
• A891059
• Pyridine, 3-bromo-2-(methylthio)-5-(trifluoromethyl)-
• 1226808-64-5
• DB-366043
• CS-0208540
• BS-21286
• MFCD16295130
• AKOS015834037
• DTXSID40682440
• 3-Bromo-2-(methylsulfanyl)-5-(trifluoromethyl)pyridine
• F73302

• MDL： MFCD16295130
• Inchi： 1S/C7H5BrF3NS/c1-13-6-5(8)2-4(3-12-6)7(9,10)11/h2-3H,1H3
• InChI Key： PGEREEIUJMZQTJ-UHFFFAOYSA-N
• SMILES： BrC1C(=NC=C(C(F)(F)F)C=1)SC

Computed Properties

• Exact Mass: 270.92800
• Monoisotopic Mass: 270.92782g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 176
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 38.2Ų

Experimental Properties

• PSA: 38.19000
• LogP: 3.58480

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioethers Aryl thioethers

Additional information on 3-Bromo-2-(methylthio)-5-(trifluoromethyl)pyridine

Recent Advances in the Application of 3-Bromo-2-(methylthio)-5-(trifluoromethyl)pyridine (CAS: 1226808-64-5) in Chemical Biology and Pharmaceutical Research

The compound 3-Bromo-2-(methylthio)-5-(trifluoromethyl)pyridine (CAS: 1226808-64-5) has recently emerged as a key intermediate in pharmaceutical synthesis and chemical biology research. This heterocyclic compound, featuring a bromo substituent at the 3-position and a trifluoromethyl group at the 5-position, has demonstrated significant utility in medicinal chemistry due to its unique electronic properties and reactivity profile. Recent studies have highlighted its importance in the development of novel therapeutic agents, particularly in the areas of kinase inhibitors and agrochemicals.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers utilized 3-Bromo-2-(methylthio)-5-(trifluoromethyl)pyridine as a crucial building block for the synthesis of next-generation EGFR inhibitors. The bromo substituent served as an excellent leaving group for palladium-catalyzed cross-coupling reactions, enabling efficient diversification of the pyridine core. The trifluoromethyl group was found to significantly enhance both the metabolic stability and membrane permeability of the resulting compounds, addressing key challenges in kinase inhibitor development.

Recent synthetic methodology developments have expanded the utility of this compound. A 2024 publication in Organic Letters described a novel nickel-catalyzed thioetherification protocol that allows for the selective modification of the methylthio group while preserving the bromo functionality. This advancement has opened new avenues for the preparation of structurally diverse pyridine derivatives for high-throughput screening programs.

In agrochemical research, 3-Bromo-2-(methylthio)-5-(trifluoromethyl)pyridine has shown promise as a precursor for novel fungicides. Field trials conducted in 2023-2024 demonstrated that derivatives of this compound exhibit exceptional activity against resistant strains of wheat rust, with the trifluoromethyl group playing a critical role in target binding. The compound's stability under environmental conditions has made it particularly attractive for crop protection applications.

The pharmaceutical industry has shown increasing interest in this compound, with several patent applications filed in 2024 describing its use in the synthesis of antiviral agents. Preliminary results indicate that pyridine derivatives containing this scaffold demonstrate potent activity against RNA viruses, possibly due to the combined effects of the electron-withdrawing trifluoromethyl group and the versatile bromo substituent.

From a safety and handling perspective, recent toxicological studies (2024) have characterized the compound's occupational exposure limits and environmental fate. While the compound shows moderate acute toxicity, proper handling procedures and engineering controls can effectively mitigate risks in laboratory and manufacturing settings. These studies have facilitated the compound's adoption in larger-scale pharmaceutical production.

Looking forward, the unique properties of 3-Bromo-2-(methylthio)-5-(trifluoromethyl)pyridine position it as a valuable tool for drug discovery. Its versatility in cross-coupling chemistry, combined with the beneficial effects of the trifluoromethyl group on drug-like properties, suggests that this compound will continue to play an important role in the development of both small-molecule therapeutics and agrochemicals in the coming years.